6-Bromo-4-cyclopropoxypicolinonitrile

• Molecular Formula: C9H7BrN2O
• Molecular Weight: 239.07 g/mol
• IUPAC Name: 6-bromo-4-cyclopropyloxypyridine-2-carbonitrile
• InChI: InChI=1S/C9H7BrN2O/c10-9-4-8(13-7-1-2-7)3-6(5-11)12-9/h3-4,7H,1-2H2
• InChI Key: ZCFUTFQXDVBFND-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC(=C2)Br)C#N

Description

6-Bromo-4-cyclopropoxypicolinonitrile is a heterocyclic compound featuring a pyridine backbone substituted with a bromine atom at position 6, a cyclopropoxy group at position 4, and a nitrile group at position 2. This structure combines electron-withdrawing (nitrile) and electron-donating (cyclopropoxy) substituents, creating unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Bromo-4-cyclopropoxypicolinonitrile typically involves a multi-step process. One common method includes the bromination of 4-cyclopropoxypicolinonitrile using bromine or a brominating agent under controlled conditions. The reaction is usually carried out in an inert solvent such as dichloromethane or chloroform, with the temperature maintained at a low level to prevent side reactions.

Industrial Production Methods: For industrial-scale production, the synthesis may be optimized to enhance yield and purity. This can involve the use of continuous flow reactors, which allow for better control over reaction parameters and scalability. Additionally, the use of catalysts and advanced purification techniques such as recrystallization or chromatography can further improve the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions: 6-Bromo-4-cyclopropoxypicolinonitrile can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles, such as amines or thiols, under suitable conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

Common Reagents and Conditions:

Substitution: Nucleophiles like sodium azide or potassium thiocyanate in polar solvents.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine can yield an aminopyridine derivative, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

6-Bromo-4-cyclopropoxypicolinonitrile has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme inhibitors and receptor ligands, contributing to the understanding of biological pathways.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 6-Bromo-4-cyclopropoxypicolinonitrile exerts its effects depends on its specific application. In biological systems, it may interact with enzymes or receptors, altering their activity and influencing cellular processes. The molecular targets and pathways involved can vary, but typically include binding to active sites or allosteric sites on proteins, leading to changes in their function.

Comparison with Similar Compounds

Structural and Electronic Features

The following table summarizes key structural differences and similarities between 6-Bromo-4-cyclopropoxypicolinonitrile and related compounds:

Compound (CAS No.)	Substituents	Key Functional Groups	Structural Similarity Score
6-Bromo-4-cyclopropoxypicolinonitrile	Br (C6), O-cyclopropyl (C4), CN (C2)	Nitrile, Ether, Bromine	Reference Compound
5-Bromo-4-methylpicolinonitrile (886364-86-9)	Br (C5), CH₃ (C4), CN (C2)	Nitrile, Methyl, Bromine	0.76
5-Bromo-3-methylpicolinonitrile (156072-86-5)	Br (C5), CH₃ (C3), CN (C2)	Nitrile, Methyl, Bromine	0.75
5-Bromo-6-methylpicolinaldehyde (137778-18-8)	Br (C5), CH₃ (C6), CHO (C2)	Aldehyde, Methyl, Bromine	0.80
4-Bromopyridine-2-carbonitrile (62150-45-2)	Br (C4), CN (C2)	Nitrile, Bromine	0.78
3,5-Dibromo-2,6-dimethylpyridine (3430-34-0)	Br (C3, C5), CH₃ (C2, C6)	Methyl, Bromine	0.79

Key Observations :

• Positional Isomerism: Compounds like 5-Bromo-4-methylpicolinonitrile and 5-Bromo-3-methylpicolinonitrile differ in bromine and methyl group positions, altering steric environments and electronic distributions. The cyclopropoxy group in the reference compound introduces greater steric bulk compared to methyl groups .

Physicochemical Properties

• Solubility: The cyclopropoxy group’s bulk may reduce solubility in polar solvents compared to methyl-substituted analogs (e.g., 5-Bromo-4-methylpicolinonitrile) .
• Melting Points : Bromine and nitrile groups contribute to higher melting points in the reference compound compared to aldehyde-containing analogs (e.g., 5-Bromo-6-methylpicolinaldehyde) .